![molecular formula C19H22O6S B602245 3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate CAS No. 1309041-89-1](/img/structure/B602245.png)
3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The InChI code for the related compound “3-(4-acetyl-2-methoxyphenoxy)propanoic acid” is 1S/C12H14O5/c1-8(13)9-3-4-10(11(7-9)16-2)17-6-5-12(14)15/h3-4,7H,5-6H2,1-2H3,(H,14,15) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.It is stored at room temperature . More specific physical and chemical properties (such as melting point, boiling point, solubility, etc.) are not provided in the sources I found.
Scientific Research Applications
Advanced Oxidation Processes
Research into advanced oxidation processes (AOPs) focuses on the degradation of recalcitrant compounds in the environment, such as pharmaceuticals and personal care products. For example, the degradation pathways, kinetics, and by-products of acetaminophen, a compound structurally different but relevant in the context of environmental remediation, have been extensively studied. AOPs are considered effective for treating water contaminated with complex organic molecules, indicating potential applications for compounds like "3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate" in environmental science and engineering (Qutob et al., 2022).
Aquatic Environment and Parabens
Research on parabens, which share some functional group similarities with the compound of interest, explores their occurrence, fate, and behavior in aquatic environments. These studies provide insight into the environmental impact of synthetic organic compounds and highlight the persistence and biodegradation potential of such chemicals. The findings suggest a framework for understanding how structurally related compounds might behave in water bodies and their potential effects on ecosystems (Haman et al., 2015).
Degradation and Utilization in Industry
Research on the degradation of lignin, which involves breaking down complex organic molecules into simpler ones, provides insights into the chemical processes that could be relevant for manipulating "3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate." Such studies underline the importance of understanding chemical reactions for industrial applications, including the production of biofuels, pharmaceuticals, and other chemicals from biomass (Yokoyama, 2015).
Safety And Hazards
The compound “3-(4-acetyl-2-methoxyphenoxy)propanoic acid” has several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
3-(4-acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O6S/c1-14-5-8-17(9-6-14)26(21,22)25-12-4-11-24-18-10-7-16(15(2)20)13-19(18)23-3/h5-10,13H,4,11-12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJJIUQGPCMDQEL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCCOC2=C(C=C(C=C2)C(=O)C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.